Cas no 16674-04-7 (3-Chloro-2-methylpropanoic acid)

• Product Name: 3-Chloro-2-methylpropanoic acid
• CAS No: 16674-04-7
• MF: C₄H₇ClO₂
• MW: 122.550180673599
• CID: 148499
• PubChem ID: 161186
• Update Time: 2025-04-19

3-Chloro-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-methylpropanoic acid
• 3-chloro-2-methylpropionic acid
• Propanoic acid,3-chloro-2-methyl-
• 3-Cmpa
• AI3-24624
• DTXSID30937234
• Propanoic acid, 3-chloro-2-methyl-
• 3-chloro-2-methyl-propionic acid
• FT-0696312
• AKOS006240489
• 3-chloro-2-methylpropanoicacid
• SCHEMBL1132285
• 16674-04-7
• DA-09505

• Inchi： 1S/C4H7ClO2/c1-3(2-5)4(6)7/h3H,2H2,1H3,(H,6,7)
• InChI Key： AWSSTZZQBPIWKZ-UHFFFAOYSA-N
• SMILES： ClCC(C(=O)O)C

Computed Properties

• Exact Mass: 122.01351
• Monoisotopic Mass: 122.0134572g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 72.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.2046
• Boiling Point: 153.15°C (rough estimate)
• Refractive Index: 1.4310
• PSA: 37.3